2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate
Overview
Description
2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate is an important molecule that has been studied for its various applications in the scientific research field. This molecule is a derivative of pyridazin-4-ylcarbamate which is a type of carbamate compound. It is a colorless, crystalline solid that is soluble in water and is used to synthesize various compounds due to its ability to form strong bonds with other molecules. It has been used in various scientific research fields such as biochemistry, pharmacology, and environmental science.
Scientific Research Applications
2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate has been studied extensively for its various applications in the scientific research field. It has been used in the synthesis of various compounds due to its ability to form strong bonds with other molecules. It has also been used in the synthesis of peptide-based drugs and in the synthesis of various enzymes. It has also been used in the synthesis of various fluorescent probes for imaging applications. Furthermore, it has been used in the synthesis of various compounds for use in drug discovery and development.
Mechanism of Action
The mechanism of action of 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate is not yet fully understood. However, it is believed that the molecule binds to the active site of an enzyme and modifies the enzyme’s activity. This modification of the enzyme’s activity results in the inhibition of the enzyme’s activity and thus the inhibition of the enzyme’s target molecule.
Biochemical and Physiological Effects
2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate has been studied for its various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as carbonic anhydrase, dihydrofolate reductase, and cyclooxygenase. It has also been shown to inhibit the activity of various receptors such as the serotonin receptor, muscarinic acetylcholine receptor, and the opioid receptor. Furthermore, it has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate has several advantages and limitations for use in laboratory experiments. One of the advantages of using this molecule in laboratory experiments is that it is relatively stable and can be easily synthesized. Furthermore, it is relatively non-toxic and can be used in a wide range of concentrations. However, one of the limitations of using this molecule in laboratory experiments is that it has a relatively short half-life and may not be suitable for long-term experiments.
Future Directions
There are several potential future directions for 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate. One potential direction is to further study its mechanism of action and its effects on various enzymes and receptors. Furthermore, it could be studied for its potential applications in drug discovery and development. Additionally, it could be studied for its potential applications in the synthesis of peptide-based drugs and fluorescent probes for imaging applications. Finally, it could be studied for its potential applications in the fields of biochemistry and pharmacology.
Synthesis Methods
The synthesis of 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate is a three-step process which involves the reaction of pyridazin-4-ylcarbamate with trifluoroacetic anhydride, followed by the reaction of the resultant product with trifluoroethanol, and finally the reaction of the resultant product with pyridine. The first step involves the reaction of pyridazin-4-ylcarbamate with trifluoroacetic anhydride in the presence of a catalyst such as N,N-dimethylformamide. This reaction results in the formation of a trifluoroacetylated pyridazin-4-ylcarbamate. The second step involves the reaction of the trifluoroacetylated pyridazin-4-ylcarbamate with trifluoroethanol in the presence of a catalyst such as N,N-dimethylformamide. This reaction results in the formation of 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate. The third step involves the reaction of the 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate with pyridine in the presence of a catalyst such as N,N-dimethylformamide. This reaction results in the formation of 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate involves the reaction of 2,2,2-trifluoroethanol with pyridazin-4-yl isocyanate to form the intermediate, which is then treated with methyl chloroformate to yield the final product.", "Starting Materials": [ "2,2,2-trifluoroethanol", "pyridazin-4-yl isocyanate", "methyl chloroformate" ], "Reaction": [ "Step 1: 2,2,2-trifluoroethanol is reacted with pyridazin-4-yl isocyanate in the presence of a base such as triethylamine to form the intermediate 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate.", "Step 2: The intermediate is then treated with methyl chloroformate in the presence of a base such as triethylamine to yield the final product, 2,2,2-trifluoroethyl N-(pyridazin-4-yl)carbamate." ] } | |
CAS RN |
2273187-44-1 |
Molecular Formula |
C7H6F3N3O2 |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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